Cas no 1823183-50-1 (4-Chloro-2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6-(difluoromethyl)pyrimidine)

4-Chloro-2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6-(difluoromethyl)pyrimidine is a halogenated pyrimidine derivative with a pyridine substituent, exhibiting unique structural and electronic properties due to its trifluoromethyl and difluoromethyl functional groups. This compound is of interest in agrochemical and pharmaceutical research, particularly as a potential intermediate for the synthesis of active ingredients with enhanced bioactivity and selectivity. The presence of multiple halogen and fluorinated groups contributes to its stability, lipophilicity, and potential resistance to metabolic degradation. Its precise reactivity profile makes it suitable for further functionalization in cross-coupling or nucleophilic substitution reactions. Researchers value this compound for its versatility in designing novel molecules with tailored physicochemical properties.

4-Chloro-2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6-(difluoromethyl)pyrimidine structure

1823183-50-1 structure

Product Name:4-Chloro-2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6-(difluoromethyl)pyrimidine

CAS No:1823183-50-1

MF:C₁₁H₄Cl₂F₅N₃

MW:344.067577362061

MDL:MFCD29042634

CID:4708601

Update Time:2025-10-31

4-Chloro-2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6-(difluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-chloro-2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6-(difluoromethyl)pyrimidine
- 4-chloro-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-6-(difluoromethyl)pyrimidine
- 4-Chloro-2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6-(difluoromethyl)pyrimidine
- MDL： MFCD29042634
- Inchi： 1S/C11H4Cl2F5N3/c12-5-1-4(11(16,17)18)3-19-8(5)10-20-6(9(14)15)2-7(13)21-10/h1-3,9H
- InChI Key： HXGIQSGEJFSCQE-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(F)(F)F)=CN=C1C1N=C(C=C(C(F)F)N=1)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 357
Topological Polar Surface Area: 38.7

4-Chloro-2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6-(difluoromethyl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C165540-50mg	4-Chloro-2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6-(difluoromethyl)pyrimidine	1823183-50-1	50mg	$ 110.00	2022-06-06
TRC	C165540-100mg	4-Chloro-2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6-(difluoromethyl)pyrimidine	1823183-50-1	100mg	$ 185.00	2022-06-06
Matrix Scientific	167788-1g	4-Chloro-2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6-(difluoromethyl)pyrimidine	1823183-50-1	1g	$1262.00	2023-09-06
Matrix Scientific	167788-5g	4-Chloro-2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6-(difluoromethyl)pyrimidine	1823183-50-1	5g	$1856.00	2023-09-06
Matrix Scientific	167788-10g	4-Chloro-2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6-(difluoromethyl)pyrimidine	1823183-50-1	10g	$3527.00	2023-09-06

4-Chloro-2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6-(difluoromethyl)pyrimidine Related Literature

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Additional information on 4-Chloro-2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6-(difluoromethyl)pyrimidine

Recent Advances in the Study of 4-Chloro-2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6-(difluoromethyl)pyrimidine (CAS: 1823183-50-1)

The compound 4-Chloro-2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6-(difluoromethyl)pyrimidine (CAS: 1823183-50-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Recent studies have focused on its structural optimization, synthetic pathways, and biological activities, particularly in the context of pest control and disease management.

A 2023 study published in the Journal of Agricultural and Food Chemistry explored the compound's efficacy as a pesticide. Researchers synthesized derivatives of 4-Chloro-2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6-(difluoromethyl)pyrimidine and evaluated their insecticidal activity against common crop pests. The results demonstrated that certain derivatives exhibited superior potency compared to commercial pesticides, with minimal toxicity to non-target organisms. The study attributed this selectivity to the compound's ability to disrupt specific metabolic pathways in pests, highlighting its potential for sustainable agriculture.

In parallel, pharmaceutical researchers have investigated the compound's utility in drug discovery. A recent preprint on bioRxiv detailed its role as a building block for kinase inhibitors. The trifluoromethyl and pyrimidine moieties were found to enhance binding affinity to target proteins, making the compound a valuable scaffold for designing inhibitors of disease-related kinases. Molecular docking studies revealed that derivatives of 4-Chloro-2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6-(difluoromethyl)pyrimidine could potentially treat cancers and inflammatory diseases by modulating key signaling pathways.

Synthetic methodologies for this compound have also advanced. A 2024 publication in Organic Process Research & Development reported a scalable, cost-effective synthesis route using continuous flow chemistry. This approach improved yield and purity while reducing hazardous waste, addressing environmental concerns associated with traditional batch synthesis. The authors emphasized the importance of optimizing reaction conditions to minimize the formation of byproducts, which could impact the compound's biological activity.

Despite these advancements, challenges remain. Stability studies indicate that 4-Chloro-2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6-(difluoromethyl)pyrimidine may degrade under certain storage conditions, necessitating further formulation research. Additionally, while its pesticidal and pharmacological properties are promising, comprehensive toxicological assessments are required to ensure safety for large-scale applications. Future research directions include exploring its mechanism of action at the molecular level and developing more efficient derivatives with enhanced bioactivity and reduced environmental impact.